Cas no 2227762-58-3 (rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• CAS No: 2227762-58-3
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6164568
• PubChem ID: 165575013
• Update Time: 2025-10-27

rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid
• rac-(2R,3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-2-carboxylic acid
• 2227762-58-3
• EN300-1539996

• Inchi： 1S/C23H24N2O6/c26-20(25-19-10-12-30-21(19)22(27)28)9-11-24-23(29)31-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,21H,9-13H2,(H,24,29)(H,25,26)(H,27,28)/t19-,21+/m0/s1
• InChI Key： APXYAAHXHVCRJQ-PZJWPPBQSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid

Research Brief on rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid (CAS: 2227762-58-3)

The compound rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid (CAS: 2227762-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, structural characteristics, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision. Researchers have successfully employed this compound to introduce specific conformational constraints into peptide backbones, thereby improving their stability and bioactivity.

Structural analyses using nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have revealed that the rac-(2R,3S) configuration of the compound contributes to its unique conformational properties. These properties are critical for its ability to mimic natural peptide motifs, making it a valuable tool for designing novel therapeutics targeting protein-protein interactions (PPIs).

In addition to its synthetic utility, preliminary biological studies have demonstrated that derivatives of rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid exhibit promising activity against enzymes involved in inflammatory pathways. For instance, one study reported its inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and autoimmune diseases.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Future research directions may include the development of novel derivatives with improved bioavailability and target specificity. Collaborative efforts between synthetic chemists and pharmacologists will be essential to unlock the full potential of this compound in drug discovery.

In conclusion, rac-(2R,3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-2-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its applications span from peptide synthesis to therapeutic development, underscoring its importance in advancing chemical biology research. Continued exploration of its properties and applications will likely yield significant contributions to the field.